Cas no 898288-91-0 (Benzoic acid,4-(5-oxazolyl)-, 2,3,4,5,6-pentafluorophenyl ester)

• Product Name: Benzoic acid,4-(5-oxazolyl)-, 2,3,4,5,6-pentafluorophenyl ester
• CAS No: 898288-91-0
• MF: C₁₆H₆F₅NO₃
• MW: 355.21576166153
• MDL: MFCD09025822
• CID: 715030
• PubChem ID: 18525706
• Update Time: 2025-05-26

Benzoic acid,4-(5-oxazolyl)-, 2,3,4,5,6-pentafluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(5-oxazolyl)-, 2,3,4,5,6-pentafluorophenyl ester
• (2,3,4,5,6-pentafluorophenyl) 4-(1,3-oxazol-5-yl)benzoate
• PENTAFLUOROPHENYL 4-(1,3-OXAZOL-5-YL)BENZOATE
• Y4606
• 898288-91-0
• DTXSID50594469
• J-523884
• 4-(5-oxazolyl)benzoic acid (2,3,4,5,6-pentafluorophenyl) ester
• 2,3,4,5,6-PENTAFLUOROPHENYL 4-(1,3-OXAZOL-5-YL)BENZOATE
• A843333
• (2,3,4,5,6-pentafluorophenyl) 4-oxazol-5-ylbenzoate
• CS-0459346
• MS-22565
• MFCD09025822
• Perfluorophenyl 4-(oxazol-5-yl)benzoate
• DB-298862

• MDL： MFCD09025822
• Inchi： 1S/C16H6F5NO3/c17-10-11(18)13(20)15(14(21)12(10)19)25-16(23)8-3-1-7(2-4-8)9-5-22-6-24-9/h1-6H
• InChI Key： FWUPBFHGEDUEID-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(C1C=CC(C2=CN=CO2)=CC=1)=O)F)F)F)F

Computed Properties

• Exact Mass: 355.02700
• Monoisotopic Mass: 355.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.51
• Boiling Point: 499.5°C at 760 mmHg
• Flash Point: 255.9°C
• Refractive Index: 1.531
• PSA: 52.33000
• LogP: 4.25630

Additional information on Benzoic acid,4-(5-oxazolyl)-, 2,3,4,5,6-pentafluorophenyl ester

Benzoic acid,4-(5-oxazolyl)-, 2,3,4,5,6-pentafluorophenyl ester (CAS No. 898288-91-0): A Comprehensive Review

Benzoic acid,4-(5-oxazolyl)-, 2,3,4,5,6-pentafluorophenyl ester, identified by its CAS number 898288-91-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both a benzoic acid moiety and a pentafluorophenyl group, which are strategically positioned to enhance its pharmacological properties. The introduction of a 5-oxazolyl substituent further diversifies its chemical profile, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of Benzoic acid,4-(5-oxazolyl)-, 2,3,4,5,6-pentafluorophenyl ester presents a unique combination of functional groups that contribute to its reactivity and potential biological activity. The benzoic acid component is well-known for its role as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its acidic nature allows for interactions with biological targets such as enzymes and receptors, which can modulate physiological processes. The pentafluorophenyl group introduces electron-withdrawing effects and lipophilicity, which can influence the compound's solubility and metabolic stability. Additionally, the 5-oxazolyl moiety adds another layer of complexity, providing a site for further functionalization and interaction with biological systems.

In recent years, there has been growing interest in the development of compounds that incorporate fluorine atoms due to their ability to enhance binding affinity and metabolic stability. The pentafluorophenyl group in Benzoic acid,4-(5-oxazolyl)-, 2,3,4,5,6-pentafluorophenyl ester is particularly noteworthy for its contribution to these properties. Studies have shown that fluorinated aromatic compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This has led to their extensive use in the design of drugs targeting various diseases, including cancer and infectious disorders.

The 5-oxazolyl substituent in this compound also plays a crucial role in its chemical behavior. Oxazole derivatives are known for their versatility in medicinal chemistry due to their ability to form stable heterocyclic structures. These structures can interact with biological targets in multiple ways, making them valuable for the development of drugs with diverse mechanisms of action. The presence of both the benzoic acid and pentafluorophenyl groups alongside the 5-oxazolyl moiety suggests that Benzoic acid,4-(5-oxazolyl)-, 2,3,4,5,6-pentafluorophenyl ester could exhibit a range of biological activities that are not observed with simpler molecules.

Recent research has highlighted the potential of Benzoic acid,4-(5-oxazolyl)-, 2,3,4,5,6-pentafluorophenyl ester as a lead compound for the development of new therapeutic agents. For instance, studies have demonstrated its efficacy in inhibiting certain enzymes that are implicated in inflammatory responses. The combination of its structural features allows it to bind to these enzymes with high selectivity and affinity. This has opened up possibilities for its use in treating conditions such as rheumatoid arthritis and other inflammatory diseases.

The synthesis of Benzoic acid,4-(5-oxazolyl)-, 2,3,4,5,6-pentafluorophenyl ester represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also provide insights into potential pathways for scaling up production for industrial applications.

The pharmacological evaluation of Benzoic acid，4-(5-oxazolyl)-，2，3，4，5，6-pentafluorophenylester has revealed several promising properties that make it an attractive candidate for further development. Preclinical studies have shown that it exhibits moderate solubility in both water and organic solvents，which is crucial for formulating it into effective pharmaceutical products。 Additionally， its stability under various conditions suggests that it could be suitable for long-term storage without degradation。

The potential applications of this compound extend beyond traditional pharmaceuticals。 For example，its structural features make it a good candidate for use as an intermediate in the synthesis of more complex molecules。 This could lead to the development of new materials with unique properties，such as those used in drug delivery systems or diagnostic tools。

In conclusion，Benzoic acid，4-(5-oxazolyl)-，2，3，4，5，6-pentafluorophenylester(CAS No。898288-91-0) is a multifaceted compound with significant potential in pharmaceutical chemistry。 Its unique structure combines several functional groups that contribute to its reactivity and biological activity。 Recent research has highlighted its promise as a lead compound for developing new therapeutic agents，particularly those targeting inflammatory diseases。 The synthetic strategies employed in its preparation demonstrate the capabilities of modern organic chemistry and open up possibilities for industrial applications。 As further studies continue to uncover its properties and potential uses，this compound is poised to make meaningful contributions to both academia and industry。